Cas no 2228332-01-0 (O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine)

• Product Name: O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine
• CAS No: 2228332-01-0
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 5858865
• PubChem ID: 165740404
• Update Time: 2025-07-18

O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine
• O-[(4-chloro-1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine
• EN300-1992025
• 2228332-01-0

• Inchi： 1S/C5H8ClN3O/c1-9-3-8-5(6)4(9)2-10-7/h3H,2,7H2,1H3
• InChI Key： ZFCNVXZRRQPMDJ-UHFFFAOYSA-N
• SMILES： ClC1=C(CON)N(C)C=N1

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine

Research Briefing on O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine (CAS: 2228332-01-0)

O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine (CAS: 2228332-01-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-based structure, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

The synthesis of O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has been a key area of investigation, with findings suggesting its suitability for in vivo applications. Researchers have also explored its reactivity with various biomolecules, shedding light on its potential interactions within biological systems.

Pharmacological studies have revealed that O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine exhibits significant inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, recent in vitro assays demonstrated its ability to selectively target and modulate the activity of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. These findings position the compound as a potential candidate for the development of next-generation HDAC inhibitors with improved efficacy and reduced side effects.

In addition to its enzyme inhibitory properties, O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine has shown promise in drug delivery applications. Its ability to form stable conjugates with therapeutic agents has been explored, with preliminary data indicating enhanced bioavailability and targeted delivery to diseased tissues. This feature is particularly relevant in the context of cancer therapy, where precision medicine approaches are increasingly prioritized.

Despite these promising findings, challenges remain in the clinical translation of O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine. Issues such as pharmacokinetics, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Ongoing research efforts are focused on optimizing the compound's properties through structural modifications and formulation strategies, aiming to maximize its therapeutic potential while minimizing adverse effects.

In conclusion, O-(4-chloro-1-methyl-1H-imidazol-5-yl)methylhydroxylamine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and multifaceted pharmacological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies in the treatment of complex diseases, underscoring the importance of continued exploration in this field.